Cas no 941946-17-4 (N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide)

N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide is a synthetic organic compound featuring a pyridazine core linked to a phenyl group and a nitro-substituted benzamide moiety. Its structural design combines electron-rich (methoxy) and electron-deficient (nitro) functional groups, making it a versatile intermediate in medicinal chemistry and agrochemical research. The compound exhibits potential as a building block for biologically active molecules due to its ability to participate in hydrogen bonding and π-π stacking interactions. Its stability under standard conditions and well-defined reactivity profile facilitate its use in cross-coupling and nucleophilic substitution reactions. Researchers value this compound for its synthetic utility in developing pharmacophores or herbicides, particularly where nitroaromatic or heterocyclic motifs are required.
N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide structure
941946-17-4 structure
Product Name:N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide
CAS No:941946-17-4
MF:C18H14N4O4
MW:350.32816362381
CID:5500790
Update Time:2025-10-31

N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[4-(6-methoxy-3-pyridazinyl)phenyl]-4-nitro-
    • N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide
    • Inchi: 1S/C18H14N4O4/c1-26-17-11-10-16(20-21-17)12-2-6-14(7-3-12)19-18(23)13-4-8-15(9-5-13)22(24)25/h2-11H,1H3,(H,19,23)
    • InChI Key: YQGUOWMIBNYAAS-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C2=NN=C(OC)C=C2)C=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1

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Additional information on N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide

N-4-(6-Methoxypyridazin-3-yl)phenyl-4-nitrobenzamide (CAS No. 941946-17-4): An Overview of Its Properties and Applications

N-4-(6-Methoxypyridazin-3-yl)phenyl-4-nitrobenzamide (CAS No. 941946-17-4) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of benzamides, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant effects.

The molecular structure of N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide is characterized by a nitrobenzamide moiety linked to a substituted pyridazine ring. The presence of the nitro group and the methoxy-substituted pyridazine ring imparts specific chemical and biological properties to this compound. These structural elements are crucial for understanding its reactivity, solubility, and potential therapeutic applications.

Recent studies have explored the biological activities of N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's ability to modulate cellular signaling pathways. Research has indicated that N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide can interfere with the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. By inhibiting NF-κB activation, this compound may help reduce chronic inflammation and associated tissue damage.

In addition to its anti-inflammatory properties, N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide has also been investigated for its potential as an anticonvulsant agent. Preclinical studies in animal models have demonstrated that this compound can effectively reduce seizure activity, making it a promising candidate for the development of new anticonvulsant drugs. The mechanism by which it exerts its anticonvulsant effects is not yet fully understood, but it is thought to involve modulation of ion channels or neurotransmitter systems in the brain.

The pharmacokinetic properties of N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide are also an important consideration for its potential therapeutic use. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. However, further research is needed to optimize its formulation and delivery methods to ensure maximum efficacy and safety.

Safety assessments are a critical component of drug development, and preliminary toxicology studies on N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide have indicated that it has a low toxicity profile at therapeutic doses. However, more comprehensive safety evaluations are required to fully understand any potential side effects or long-term health impacts associated with its use.

In conclusion, N-4-(6-methoxypyridazin-3-yl)phenyl-4-nitrobenzamide (CAS No. 941946-17-4) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory, anticonvulsant, and other pharmacological properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research efforts aim to elucidate its mechanisms of action, optimize its pharmacological profile, and evaluate its safety and efficacy in clinical settings.

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